Cas no 311-03-5 (trispiro[1,3,2-benzodioxaphosphole-2,2''-[1,3,5,2,4,6]triazatriphosphinine-4'',2''''-[1,3,2]benzodioxaphosphole-6'',2''''''-[1,3,2]benzodioxaphosphole] (non-preferred name))
311-03-5 structure
Product Name:trispiro[1,3,2-benzodioxaphosphole-2,2''-[1,3,5,2,4,6]triazatriphosphinine-4'',2''''-[1,3,2]benzodioxaphosphole-6'',2''''''-[1,3,2]benzodioxaphosphole] (non-preferred name)
CAS No:311-03-5
MF:C18H12N3O6P3
MW:459.225666046143
CID:916360
PubChem ID:272991
Update Time:2025-04-19
trispiro[1,3,2-benzodioxaphosphole-2,2''-[1,3,5,2,4,6]triazatriphosphinine-4'',2''''-[1,3,2]benzodioxaphosphole-6'',2''''''-[1,3,2]benzodioxaphosphole] (non-preferred name) Chemical and Physical Properties
Names and Identifiers
-
- trispiro[1,3,2-benzodioxaphosphole-2,2''-[1,3,5,2,4,6]triazatriphosphinine-4'',2''''-[1,3,2]benzodioxaphosphole-6'',2''''''-[1,3,2]benzodioxaphosphole] (non-preferred name)
- tris(o-phenylenedioxy)spirocyclotriphosphazene
- N-phosphonomethylglycine (sodium salt)
- Sodium Salt of N-Phosphonomethylglycine
- SODIUM-N-(PHOSPHONOMETHYL)GLYCINE
- tris(1,2-dioxyphenyl)cyclotriphosphazene
- tris(1,2-dioxyphenyl)-cyclotriphosphazene
- tris-(1,2-dioxyphenyl)cyclotriphosphazene
- Trisodium Salt
- trisodium salt of N-phosphomethylglycine
- tri-sodium salt of N-phosphonomethylglycine
- tris-o-phenylenedioxycyclotriphosphazene
- tris-ortho-phenylenedioxycyclotriphosphazene
- XGNHEICZCRPVHP-UHFFFAOYSA-N
- STL353295
- AKOS022141574
- tris-o-phenylenedioxyspirocyclotriphosphazene
- Tris(o-phenylenedioxy)phosphonitrile trimer
- Trispiro[1,3,5,2,4,6-triazatriphosphorine-2,2':4,2'':6,2'''-tris[1,3,2]benzodioxaphosphole]
- CID 272991
- Trispiro[1,3,2-benzodioxaphosphole-2,2'-[1,3,5,2,4,6]triazatriphosphinine-4',2''-[1,3,2]benzodioxaphosphole-6',2'''-[1,3,2]benzodioxaphosphole]
- DTXSID10953199
- NSC117811
- 311-03-5
- NSC-117811
- Tris(o-phenylenedioxy)cyclophosphazene
-
- Inchi: 1S/C18H12N3O6P3/c1-2-8-14-13(7-1)22-28(23-14)19-29(24-15-9-3-4-10-16(15)25-29)21-30(20-28)26-17-11-5-6-12-18(17)27-30/h1-12H
- InChI Key: XGNHEICZCRPVHP-UHFFFAOYSA-N
- SMILES: P12(N=P3(N=P4(N=1)OC1C=CC=CC=1O4)OC1C=CC=CC=1O3)OC1C=CC=CC=1O2
Computed Properties
- Exact Mass: 458.99406
- Monoisotopic Mass: 458.99389610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 0
- Complexity: 704
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 92.5Ų
Experimental Properties
- PSA: 94.05
- LogP: 5.55960
trispiro[1,3,2-benzodioxaphosphole-2,2''-[1,3,5,2,4,6]triazatriphosphinine-4'',2''''-[1,3,2]benzodioxaphosphole-6'',2''''''-[1,3,2]benzodioxaphosphole] (non-preferred name) Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
311-03-5 (trispiro[1,3,2-benzodioxaphosphole-2,2''-[1,3,5,2,4,6]triazatriphosphinine-4'',2''''-[1,3,2]benzodioxaphosphole-6'',2''''''-[1,3,2]benzodioxaphosphole] (non-preferred name)) Related Products
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